![molecular formula C24H27BrO3 B5154750 2-(4-bromophenyl)-2-oxoethyl 4-(4-propylcyclohexyl)benzoate](/img/structure/B5154750.png)
2-(4-bromophenyl)-2-oxoethyl 4-(4-propylcyclohexyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromophenyl)-2-oxoethyl 4-(4-propylcyclohexyl)benzoate, also known as BPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPPB belongs to the class of organic compounds known as benzoic acid esters and is commonly used as a research tool to study the physiological and biochemical effects of its mechanism of action.
Mechanism of Action
2-(4-bromophenyl)-2-oxoethyl 4-(4-propylcyclohexyl)benzoate acts as a competitive inhibitor of FAAH by binding to the active site of the enzyme. This binding prevents the breakdown of endocannabinoids, leading to an increase in their levels and subsequent activation of cannabinoid receptors.
Biochemical and Physiological Effects:
The activation of cannabinoid receptors by endocannabinoids has been linked to various physiological and biochemical effects such as pain regulation, inflammation, and mood regulation. This compound has been shown to have analgesic effects in animal models of pain, indicating its potential as a therapeutic agent for the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(4-bromophenyl)-2-oxoethyl 4-(4-propylcyclohexyl)benzoate as a research tool is its specificity for FAAH inhibition, which allows for the selective modulation of endocannabinoid levels without affecting other physiological processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 2-(4-bromophenyl)-2-oxoethyl 4-(4-propylcyclohexyl)benzoate. One potential area of study is the development of more potent and selective FAAH inhibitors based on the structure of this compound. Another area of research is the investigation of the effects of this compound on other physiological processes beyond the endocannabinoid system, such as the immune system and the cardiovascular system. Additionally, the potential therapeutic applications of this compound for the treatment of pain, inflammation, and mood disorders warrant further investigation.
Synthesis Methods
The synthesis of 2-(4-bromophenyl)-2-oxoethyl 4-(4-propylcyclohexyl)benzoate involves the reaction of 4-(4-propylcyclohexyl)benzoyl chloride with 4-bromophenylacetic acid in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final compound.
Scientific Research Applications
2-(4-bromophenyl)-2-oxoethyl 4-(4-propylcyclohexyl)benzoate has been extensively used as a research tool to study the effects of its mechanism of action on various physiological and biochemical processes. It has been shown to have an inhibitory effect on the activity of fatty acid amide hydrolase (FAAH), an enzyme involved in the metabolism of endocannabinoids. This inhibition leads to an increase in the levels of endocannabinoids, which has been linked to various physiological processes such as pain regulation, inflammation, and mood regulation.
properties
IUPAC Name |
[2-(4-bromophenyl)-2-oxoethyl] 4-(4-propylcyclohexyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27BrO3/c1-2-3-17-4-6-18(7-5-17)19-8-10-21(11-9-19)24(27)28-16-23(26)20-12-14-22(25)15-13-20/h8-15,17-18H,2-7,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRCBPUBTSOJYRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)OCC(=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.